molecular formula C20H15FN2O2S B284866 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

Cat. No.: B284866
M. Wt: 366.4 g/mol
InChI Key: LLXASGJIMKDKGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound belongs to the class of thienopyrimidines and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of microbial pathogens. The compound has also been shown to have low toxicity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential therapeutic applications. The compound has shown promising results in inhibiting cancer cell growth and reducing inflammation. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to study its pharmacokinetics and pharmacodynamics in animal models and humans. Additionally, the compound could be modified to improve its efficacy and reduce its toxicity. Finally, the compound could be tested in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been achieved using several methods. One of the most common methods involves the reaction of 2-fluorobenzylamine with 4-methoxyphenylacetic acid, followed by cyclization with thiosemicarbazide and oxidation with hydrogen peroxide. Another method involves the reaction of 2-fluorobenzaldehyde with 4-methoxyphenylacetic acid, followed by cyclization with thiosemicarbazide and oxidation with sodium hypochlorite.

Scientific Research Applications

3-(2-fluorobenzyl)-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has been tested against various cancer cell lines, including breast, lung, and colon cancer cells, and has shown promising results in inhibiting cell growth and inducing apoptosis.

Properties

Molecular Formula

C20H15FN2O2S

Molecular Weight

366.4 g/mol

IUPAC Name

3-[(2-fluorophenyl)methyl]-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-one

InChI

InChI=1S/C20H15FN2O2S/c1-25-15-8-6-13(7-9-15)16-11-26-19-18(16)20(24)23(12-22-19)10-14-4-2-3-5-17(14)21/h2-9,11-12H,10H2,1H3

InChI Key

LLXASGJIMKDKGX-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=CC=C4F

Canonical SMILES

COC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=CC=CC=C4F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.